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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B091326

Introduction

Copper is an essential trace element for most living organisms, but it can be toxic at elevated
concentrations. Monitoring copper levels in water sources is crucial for environmental
protection and public health. 1-Nitroso-2-naphthol is a versatile organic reagent that forms a
stable, colored complex with copper(ll) ions, making it a suitable candidate for the quantitative
determination of copper in various matrices, including water samples. This application note
details the use of 1-Nitroso-2-naphthol for copper analysis through spectrophotometric and
preconcentration methods.

Principle of the Method

1-Nitroso-2-naphthol reacts with copper(ll) ions in a slightly acidic to alkaline medium to form
a stable, colored chelate complex. The intensity of the color is directly proportional to the
concentration of copper in the sample. This property allows for the determination of copper
concentration by measuring the absorbance of the solution at a specific wavelength using a
spectrophotometer. For trace-level analysis, a preconcentration step can be employed where
the copper-1-nitroso-2-naphthol complex is adsorbed onto a solid phase material, followed by
elution and analysis using more sensitive techniques like Flame Atomic Absorption
Spectrometry (FAAS) or Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-
AES).

Quantitative Data Summary
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The following tables summarize the key analytical parameters for different methods employing
1-Nitroso-2-naphthol for copper determination.

Table 1: Spectrophotometric Determination of Copper

Parameter Value Reference
Linear Range 1.7 - 120 ng/mL [1]

0.25 - 20 pug/mL (2]

Detection Limit 1.7 ng/mL [1]

0.25 ug/mL [2]

Molar Absorptivity 1.90 x 10* L mol~t cm™1 [1]
Sandell's Sensitivity 7.9 ng cm~2 [1]

Optimal pH 9 [1]
Wavelength (Amax) 483.5 nm [1]
Surfactant Medium 5% Tween 40 [1]

Table 2: Preconcentration Methods for Copper Determination
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Parameter Method Value Reference
Adsorption on Dowex
Detection Limit MWC-1 resin, ICP- 2.78 pg/L [3]
AES
Adsorption on
0.34 pg/L [4]
Ambersorb 572, FAAS
Adsorption on
microcrystalline 6.9 ng/mL [5]
benzophenone, FAAS
) Adsorption on
Enrichment Factor 200 [4]
Ambersorb 572, FAAS
_ Adsorption on
Adsorption pH Range 1-8 [4]

Ambersorb 572, FAAS

Adsorption on

0.1 mol/L Potassium

Eluent _ [4]
Ambersorb 572, FAAS  Cyanide
Adsorption on

Recovery (Tap Water) microcrystalline 103.7% [5]

benzophenone, FAAS

Experimental Protocols
Protocol 1: Direct Spectrophotometric Determination of
Copper in Water

This protocol is based on the formation of the copper-1-nitroso-2-naphthol complex in a

micellar medium.[1][2]

1. Reagents and Solutions:

o Standard Copper Solution (1000 ppm): Procure a certified standard or prepare by dissolving

1.000 g of high-purity copper metal in a minimal amount of concentrated nitric acid and

diluting to 1 liter with deionized water.
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Working Copper Standards: Prepare a series of working standards by appropriate dilution of
the stock solution.

1-Nitroso-2-naphthol Solution (0.1% w/v): Dissolve 0.1 g of 1-nitroso-2-naphthol in 100
mL of a suitable solvent (e.g., ethanol).

Buffer Solution (pH 9): Prepare an appropriate buffer solution (e.g., ammonium
chloride/ammonia buffer) to maintain the optimal pH.

Tween 40 Solution (5% v/v): Prepare by dissolving 5 mL of Tween 40 in 95 mL of deionized
water.

. Instrumentation:
UV-Visible Spectrophotometer
. Procedure:

Sample Preparation: Collect the water sample. If necessary, filter the sample to remove any
particulate matter. Adjust the pH of a known volume of the water sample to approximately 9.

Complex Formation: To a 10 mL volumetric flask, add an aliquot of the pH-adjusted water
sample, 1 mL of the 5% Tween 40 solution, and 1 mL of the 0.1% 1-nitroso-2-naphthol
solution.

Incubation: Mix the solution thoroughly and allow it to stand for a few minutes to ensure
complete complex formation.

Measurement: Dilute the solution to the mark with deionized water and measure the
absorbance at 483.5 nm against a reagent blank prepared in the same manner without the
copper standard or sample.

Calibration: Construct a calibration curve by plotting the absorbance of the working
standards versus their corresponding concentrations.

Quantification: Determine the concentration of copper in the sample from the calibration
curve.
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Protocol 2: Preconcentration of Copper using Solid
Phase Extraction followed by FAAS Determination

This protocol describes the preconcentration of the copper-1-nitroso-2-naphthol complex on a
solid adsorbent.[4][5]

1. Reagents and Solutions:
o Standard Copper Solution (1000 ppm): As described in Protocol 1.
o Working Copper Standards: Prepare as needed.

e 1-Nitroso-2-naphthol Solution (0.05 M): Prepare by dissolving the appropriate amount of 1-
nitroso-2-naphthol in a suitable solvent.

» Adsorbent Material: Ambersorb 572 or microcrystalline benzophenone.

¢ Eluent Solution (0.1 M KCN): Prepare with appropriate safety precautions.
e pH Adjustment Solutions: Dilute solutions of HCl and NaOH.

2. Instrumentation:

o Flame Atomic Absorption Spectrometer (FAAS)

e pH meter

o Solid Phase Extraction (SPE) manifold (optional)

3. Procedure:

o Sample Preparation: Take a known volume (e.g., 100 mL) of the water sample and adjust the
pH to the optimal range for adsorption (e.g., pH 8.0).[5]

o Complex Formation: Add an excess of the 1-nitroso-2-naphthol solution (e.g., 2.0 mL of
0.050 M solution) to the pH-adjusted sample and stir.[5]
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e Adsorption: Add a known amount of the adsorbent (e.g., 0.20 g of benzophenone) and stir
vigorously for a specified time (e.g., 10 minutes) to ensure quantitative adsorption of the
complex.[5]

o Separation: Filter the mixture to separate the adsorbent loaded with the copper complex.

» Elution: Elute the copper complex from the adsorbent using a small volume of a suitable
eluent (e.g., 5 mL of 0.1 M KCN or by dissolving the benzophenone in acetone).[4][5]

e Measurement: Analyze the eluate for copper content using FAAS.

» Calibration and Quantification: Prepare a calibration curve using working standards that have
undergone the same preconcentration procedure. Determine the copper concentration in the
sample from this curve.

Visualizations
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Sample and Reagent Preparation

WM S

Complex Formation

Analysis

-| Dilute to Volume |—>| Measure Absorbance at 483.5 nm |—>| Construct Calibration Curve |—>| Determine [Cu] |
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Sample Preparation and Complexation

Water Sample (e.g., 100 mL)

Adjust pH to Optimal Range (e.g., 8.0)

Add 1-Nitroso-2-naphthol Solution

Solid Phasé Extraction

Add Adsorbent (e.g., Benzophenone)

Stir for Adsorption

Filter to Separate Adsorbent

Elution and Analysis

Elute Cu-Complex with Solvent

l

Analyze Eluate by FAAS

;

Quantify [Cu] using Calibration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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